Cas no 127168-78-9 (4-fluoro-2,3-dihydro-1H-isoindole)

4-fluoro-2,3-dihydro-1H-isoindole structure
127168-78-9 structure
Product Name:4-fluoro-2,3-dihydro-1H-isoindole
CAS No:127168-78-9
MF:C8H8FN
MW:137.154225349426
MDL:MFCD09027772
CID:63861
PubChem ID:14795867
Update Time:2025-04-18

4-fluoro-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoroisoindoline
    • 1H-ISOINDOLE, 4-FLUORO-2,3-DIHYDRO
    • 4-fluoro-2,3-dihydro-1H-isoindole
    • 4-fluoranyl-2,3-dihydro-1H-isoindole
    • QC-9745
    • F90100
    • 1H-Isoindole, 4-fluoro-2,3-dihydro-
    • UDBMWFNXDSVYBR-UHFFFAOYSA-N
    • FT-0750723
    • 127168-78-9
    • W-200998
    • DTXSID60564158
    • AKOS000283833
    • SB64099
    • SCHEMBL330078
    • MFCD09027772
    • 4-fluoro-isoindoline
    • EN300-250158
    • BS-20560
    • A805652
    • F14710
    • DTXCID40514934
    • DB-009201
    • MDL: MFCD09027772
    • Inchi: 1S/C8H8FN/c9-8-3-1-2-6-4-10-5-7(6)8/h1-3,10H,4-5H2
    • InChI Key: UDBMWFNXDSVYBR-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2CNCC=21

Computed Properties

  • Exact Mass: 137.06400
  • Monoisotopic Mass: 137.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.154
  • Boiling Point: 202.2 °C at 760 mmHg
  • Flash Point: 202.2 °C at 760 mmHg
  • Refractive Index: 1.538
  • PSA: 12.03000
  • LogP: 1.75770

4-fluoro-2,3-dihydro-1H-isoindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM148697-10g
4-Fluoroisoindoline
127168-78-9 95%
10g
$339 2021-08-05
Chemenu
CM148697-25g
4-Fluoroisoindoline
127168-78-9 95%
25g
$683 2021-08-05
Chemenu
CM148697-100g
4-Fluoroisoindoline
127168-78-9 95%
100g
$1468 2021-08-05
TRC
F592185-100mg
4-Fluoroisoindoline
127168-78-9
100mg
$98.00 2023-05-18
TRC
F592185-250mg
4-Fluoroisoindoline
127168-78-9
250mg
$190.00 2023-05-18
TRC
F592185-500mg
4-Fluoroisoindoline
127168-78-9
500mg
$293.00 2023-05-18
TRC
F592185-1g
4-Fluoroisoindoline
127168-78-9
1g
$414.00 2023-05-18
Chemenu
CM148697-1g
4-Fluoroisoindoline
127168-78-9 95%
1g
$*** 2023-03-30
Apollo Scientific
PC905110-1g
4-Fluoroisoindoline
127168-78-9 95%
1g
£185.00 2025-02-22
Fluorochem
222554-1g
4-Fluoroisoindoline
127168-78-9 95%
1g
£91.00 2022-03-01
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd